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Compound of Interest

Compound Name:
2-Bromo-3-

(bromomethyl)thiophene

Cat. No.: B1273136 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of available spectroscopic data and a potential

synthetic protocol for 2-bromo-3-methylthiophene. Due to the limited availability of

comprehensive, publicly accessible spectroscopic data for 2-bromo-3-
(bromomethyl)thiophene, this document focuses on the closely related and well-

characterized precursor, 2-bromo-3-methylthiophene. The data presented herein for 2-bromo-

3-methylthiophene can serve as a valuable reference point for the characterization of its

brominated derivative.

Physicochemical Properties
Basic physicochemical properties for 2-bromo-3-(bromomethyl)thiophene are provided

below as a reference.

Property Value Reference

Molecular Formula C₅H₄Br₂S

Molecular Weight 255.96 g/mol

Density 1.967 g/mL at 25 °C

Refractive Index n20/D 1.638
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Spectroscopic Data for 2-Bromo-3-methylthiophene
The following tables summarize the available spectroscopic data for the related compound, 2-

bromo-3-methylthiophene.

¹H NMR Data[3]
Chemical Shift (ppm) Multiplicity Assignment

Data not available Data not available Data not available

Specific peak assignments and coupling constants were not available in the public search

results.

¹³C NMR Data[4]
Chemical Shift (ppm) Assignment

Data not available Data not available

Specific peak assignments were not available in the public search results.

Mass Spectrometry Data
While mass spectrometry data for 2-bromo-3-(bromomethyl)thiophene was not found, the

molecular weight is 255.96 g/mol . For the related compound, 2-bromo-3-methylthiophene, the

molecular weight is 177.062 g/mol .[1]

Infrared (IR) Spectroscopy
Specific IR data for 2-bromo-3-(bromomethyl)thiophene was not found. For general

guidance, the IR spectrum of 2-bromothiophene, a related structure, would show characteristic

peaks for C-H stretching and bending, C=C and C-S stretching vibrations within the thiophene

ring.[2][3]

Experimental Protocol: Synthesis of 2-Bromo-3-
methylthiophene
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The following is a generalized protocol for the synthesis of 2-bromo-3-methylthiophene based

on a patent describing the bromination of 3-methylthiophene.[4]

Materials:

3-methylthiophene

48% aqueous hydrogen bromide

Diethyl ether

35% aqueous hydrogen peroxide

Skellysolve A (or equivalent nonpolar solvent like hexane)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

A mixture of 3-methylthiophene, 48% aqueous hydrogen bromide, and diethyl ether is

prepared in a reaction vessel equipped with a stirrer and cooling system.

The mixture is cooled to -22 °C with constant stirring.

35% aqueous hydrogen peroxide is added portion-wise while the temperature is gradually

increased to 15 °C. The total molar ratio of 3-methylthiophene to hydrogen bromide to

hydrogen peroxide should be approximately 1:1.5:2.[4]

The reaction is allowed to proceed for 5-30 minutes at each temperature increment.[4]

After the reaction is complete, the mixture is transferred to a separatory funnel and extracted

multiple times with a nonpolar solvent such as Skellysolve A.[4]

The combined organic layers are washed with saturated sodium chloride solution, dried over

an anhydrous drying agent (e.g., sodium sulfate), and filtered.
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The solvent is removed from the filtrate under reduced pressure to yield crude 2-bromo-3-

methylthiophene.

Further purification can be achieved through distillation.

Synthetic Workflow
The following diagram illustrates a potential synthetic pathway to obtain 2-bromo-3-
(bromomethyl)thiophene, starting from 3-methylthiophene. This is a hypothetical pathway for

illustrative purposes.

3-Methylthiophene

Bromination

HBr, H₂O₂

2-Bromo-3-methylthiophene

Radical Bromination
(e.g., NBS, AIBN)

2-Bromo-3-(bromomethyl)thiophene

Click to download full resolution via product page

Caption: Hypothetical synthesis of 2-Bromo-3-(bromomethyl)thiophene.

Disclaimer: The spectroscopic data and experimental protocol provided in this document are for

the related compound 2-bromo-3-methylthiophene and are intended for informational purposes
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only. Researchers should consult original research articles and patents for detailed and

validated experimental procedures and complete spectroscopic characterization of 2-bromo-3-
(bromomethyl)thiophene. No signaling pathway or specific experimental workflow information

involving 2-bromo-3-(bromomethyl)thiophene was identified in the public domain at the time

of this writing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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